5-Ethynyl-4-phenyl-thiazol-2-ylamine

• Molecular Formula: C11H8N2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 5-ethynyl-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H8N2S/c1-2-9-10(13-11(12)14-9)8-6-4-3-5-7-8/h1,3-7H,(H2,12,13)
• InChI Key: DRKPCOCUGUKWOJ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(N=C(S1)N)C2=CC=CC=C2

Description

5-Ethynyl-4-phenyl-thiazol-2-ylamine is a useful research compound. Its molecular formula is C11H8N2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the above prepared 4-phenyl-5-trimethylsilanylethynyl-thiazol-2-ylamine (1.070 g, 3.927 mmol), dissolved in 14 mL of MeOH, was added K2CO3 (0.814 g, 1.5 eq.)) and the mixture was stirred for 2 h at ambient temperature. Pouring onto crashed ice/NH4Cl, twofold extraction with ethyl acetate, washing with water and brine, drying over sodium sulfate, and evaporation to dryness, followed by flash chromatography (SiO2, hexane/ethyl acetate=7/3), gave 0.667 g of the title compound as dark brown viscous oil.